1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea

• IUPAC Name: 1-[3,5-bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C12H12F6N2O2/c1-22-3-2-19-10(21)20-9-5-7(11(13,14)15)4-8(6-9)12(16,17)18/h4-6H,2-3H2,1H3,(H2,19,20,21)
• InChI Key: PIZUVSIFXLCFGT-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F
• Molecular Formula: C12H12F6N2O2
• Molecular Weight: 330.23 g/mol

Description

1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea, also known as TFMPU, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. TFMPU is a white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and acetonitrile.

Mechanism of Action

The mechanism of action of 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea is not fully understood, but it is believed to act as a hydrogen bond acceptor due to the presence of the urea functional group. 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea has been shown to form hydrogen bonds with various molecules, including water, alcohols, and carboxylic acids.
Biochemical and Physiological Effects:
1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea has been shown to have a low toxicity profile and has no significant effects on biochemical and physiological processes. However, further studies are needed to fully understand the potential effects of 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea in lab experiments is its high purity and stability. 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea is also readily available and relatively inexpensive. However, 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea has limited solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea, including its potential as a drug delivery system, its use as a catalyst in organic reactions, and its application in the preparation of functionalized surfaces. Further studies are needed to fully understand the mechanism of action of 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea and its potential effects on living organisms. Additionally, the development of new and improved synthesis methods for 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea could lead to its wider use in various scientific research applications.

Synthesis Methods

The synthesis of 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea involves the reaction of 3,5-bis(trifluoromethyl)aniline with 2-methoxyethyl isocyanate in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea as the final product. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea has been used in various scientific research applications, including as a building block for the synthesis of other compounds, as a reagent for the preparation of functionalized surfaces, and as a catalyst in organic reactions. 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-methoxyethyl)urea has also been studied for its potential as a drug delivery system due to its ability to form inclusion complexes with various drugs.